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Compound Name: I-BET432

Cat. No.: B12396010

For Researchers, Scientists, and Drug Development Professionals

Introduction

I-BET432 is a potent and selective inhibitor of the Bromodomain and Extra-Terminal (BET)
family of proteins, demonstrating high affinity for the N-terminal bromodomain (BD1) and the C-
terminal bromodomain (BD2) of BRDA4.[1] As a key epigenetic reader, BRD4 plays a critical role
in the regulation of gene transcription, particularly of oncogenes and pro-inflammatory
cytokines. By competitively binding to the acetyl-lysine recognition pockets of BRD4, I-BET432
displaces it from chromatin, leading to the suppression of target gene expression. This
mechanism of action makes I-BET432 a promising candidate for investigation in various
oncology and inflammatory disease models.

These application notes provide detailed protocols for in vitro studies designed to characterize
the activity of I-BET432, including its effects on cell viability, target engagement, and
downstream signaling pathways.

Data Presentation

The following tables summarize the available quantitative data for I-BET432.

Table 1: I-BET432 Inhibitory Activity
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Target Assay Type pIC50 IC50 (nM)
BRD4 BD1 Biochemical Assay 7.5 31.6
BRD4 BD2 Biochemical Assay 7.2 63.1
Human Whole Blood

Cell-based Assay 7.4 39.8
MCP-1

Electrophysiolo
hERG Py ¥ <4.3 > 50,000

Assay

Note: pIC50 is the negative logarithm of the half-maximal inhibitory concentration (IC50). A
higher pIC50 value indicates greater potency. Data for specific cancer cell line IC50 values for
I-BET432 were not available in the public domain at the time of this search.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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